Cas no 42950-74-3 (2-Phenyl-d5-ethan-1,1,2,2-d4-ol)

• Product Name: 2-Phenyl-d5-ethan-1,1,2,2-d4-ol
• CAS No: 42950-74-3
• MF: C₈H₁₀O
• MW: 131.219857692719
• MDL: MFCD01861590
• CID: 325302
• PubChem ID: 90472553
• Update Time: 2025-04-19

2-Phenyl-d5-ethan-1,1,2,2-d4-ol Chemical and Physical Properties

Names and Identifiers

• Benzene-d5-ethan-d4-ol(9CI)
• 2-PHENYL-D5-ETHAN-1,1,2,2-D4-OL
• (2)H4-ethylene diamine
• [1,1,2,2-(2)H4]ethylenediamine
• < 1,1,2,2-D4> -N,N'-Di-tert-butyl-1,2-ethandiamin
• 1,1,2,2-tetradeuterio-1,2-diaminoethane
• 1,1,2,2-tetradeuterio-2-pentadeuteriophenyl-ethanol
• 1,2-diamino-[1,1,2,2-2H4]ethane
• 426245_ALDRICH
• Ethylene-d4-diamine
• Ethylenediamine-C-d4
• I05-2768
• phenylethanol-d9
• tetradeuteroethylenediamine
• D98856
• 42950-74-3
• 1,1,2,2-tetradeuterio-2-(2,3,4,5,6-pentadeuteriophenyl)ethanol
• CS-0572629
• HY-B1290S1
• 2-Phenylethanol-d9
• 2-Phenyl-d5-ethan-1,1,2,2-d4-ol, 98 atom % D, 98% (CP)
• 2-Phenyl-d5-ethan-1,1,2,2-d4-ol

• MDL： MFCD01861590
• Inchi： 1S/C8H10O/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2/i1D,2D,3D,4D,5D,6D2,7D2
• InChI Key： WRMNZCZEMHIOCP-NVLGFDPUSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 131.13
• Monoisotopic Mass: 131.13
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 1.22140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives